Cas no 1340485-93-9 (methyl4-(thiophen-3-yl)butylamine)

• Product Name: methyl4-(thiophen-3-yl)butylamine
• CAS No: 1340485-93-9
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 6092188
• PubChem ID: 64084883
• Update Time: 2025-05-19

methyl4-(thiophen-3-yl)butylamine Chemical and Physical Properties

Names and Identifiers

• methyl4-(thiophen-3-yl)butylamine
• 3-Thiophenebutanamine, N-methyl-
• EN300-1841241
• AKOS013401966
• 1340485-93-9
• n-Methyl-4-(thiophen-3-yl)butan-1-amine
• methyl[4-(thiophen-3-yl)butyl]amine
• CS-0301756

• Inchi： 1S/C9H15NS/c1-10-6-3-2-4-9-5-7-11-8-9/h5,7-8,10H,2-4,6H2,1H3
• InChI Key： VWCYLPOHBCLRKH-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CCCCNC

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±23.0 °C(Predicted)
• pka: 10.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl4-(thiophen-3-yl)butylamine

Methyl 4-(Thiophen-3-yl)butylamine (CAS No. 1340485-93-9): A Comprehensive Overview

Methyl 4-(thiophen-3-yl)butylamine (CAS No. 1340485-93-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and amine functionalities, exhibits a range of potential applications, from pharmaceutical development to materials science. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with methyl 4-(thiophen-3-yl)butylamine.

The chemical structure of methyl 4-(thiophen-3-yl)butylamine is defined by its molecular formula C₁₁H₁₅NS. The presence of a thiophene ring and an amine group imparts distinct chemical and physical properties to this compound. The thiophene ring, a five-membered heterocycle containing sulfur, is known for its aromaticity and stability, which contribute to the compound's overall reactivity and solubility. The amine group, on the other hand, provides basicity and can participate in various chemical reactions, making methyl 4-(thiophen-3-yl)butylamine a valuable building block in synthetic chemistry.

The synthesis of methyl 4-(thiophen-3-yl)butylamine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-bromobutylamine with thiophene in the presence of a palladium catalyst. This palladium-catalyzed cross-coupling reaction is highly efficient and can be conducted under mild conditions, making it suitable for large-scale production. Another method involves the alkylation of thiophene with an appropriate bromide or chloride derivative followed by reductive amination to introduce the amine functionality. These synthetic routes not only provide high yields but also allow for the introduction of various substituents, thereby expanding the scope of potential applications.

In the realm of medicinal chemistry, methyl 4-(thiophen-3-yl)butylamine has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as a modulator of various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of methyl 4-(thiophen-3-yl)butylamine to inhibit specific kinases involved in cancer signaling pathways. This inhibition can lead to reduced cell proliferation and enhanced apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

Beyond its pharmaceutical applications, methyl 4-(thiophen-3-yl)butylamine has also been explored for its use in materials science. The unique combination of thiophene and amine functionalities makes it an attractive candidate for the development of functional materials with tailored properties. For example, studies have shown that derivatives of methyl 4-(thiophen-3-yl)butylamine can be used to create conductive polymers with enhanced electrical conductivity and stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The biological activities of methyl 4-(thiophen-3-yl)butylamine are not limited to enzyme inhibition or material properties. Recent research has also explored its effects on cellular processes such as inflammation and oxidative stress. A study published in the Journal of Biological Chemistry found that methyl 4-(thiophen-3-yl)butylamine exhibits anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines in immune cells. Additionally, it has been shown to possess antioxidant activity, which can protect cells from damage caused by reactive oxygen species (ROS). These findings suggest that methyl 4-(thiophen-3-yl)butylamine may have therapeutic potential in treating inflammatory diseases and conditions associated with oxidative stress.

The safety profile of methyl 4-(thiophen-3-yl)butylamine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, methyl 4-(thiophen-3-yl)butylamine (CAS No. 1340485-93-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and biological research. Its unique chemical structure and functional groups make it a valuable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new properties and applications, methyl 4-(thiophen-3-yl)butylamine is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare and technology.